Cas no 485828-81-7 (1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile)

• Product Name: 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile
• CAS No: 485828-81-7
• MF: C₁₀H₉BrN₂
• MW: 237.095861196518
• MDL: MFCD26406828
• CID: 2649200
• PubChem ID: 66826369
• Update Time: 2025-10-31

1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(5-BROMOPYRIDIN-2-YL)CYCLOBUTANECARBONITRILE
• 1-(5-Bromo-2-pyridinyl)-cyclobutanecarbonitrile
• 1-(5-BROMOPYRIDIN-2-YL)CYCLOBUTANE-1-CARBONITRILE
• 1-(5-bromo-pyridin-2-yl)-cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-(5-bromo-2-pyridinyl)-
• DB-201094
• MFCD26406828
• 1-(5-Bromo-2-pyridinyl)cyclobutanecarbonitrile
• SCHEMBL877334
• AKOS027254586
• AS-42195
• 485828-81-7
• EN300-719348
• LXWAHEQTYXIWOL-UHFFFAOYSA-N
• KUA82881
• 862-440-7
• 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile

• MDL： MFCD26406828
• Inchi： 1S/C10H9BrN2/c11-8-2-3-9(13-6-8)10(7-12)4-1-5-10/h2-3,6H,1,4-5H2
• InChI Key： LXWAHEQTYXIWOL-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1(C#N)CCC1

Computed Properties

• Exact Mass: 235.99491 g/mol
• Monoisotopic Mass: 235.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7
• Molecular Weight: 237.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile

Comprehensive Overview of 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile (CAS No. 485828-81-7): Properties, Applications, and Industry Insights

1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile (CAS No. 485828-81-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 5-bromopyridinyl moiety and a cyclobutanecarbonitrile group, makes it a versatile intermediate for synthesizing bioactive molecules. This compound is particularly valued for its role in cross-coupling reactions, a hot topic in modern drug discovery and material science.

Recent trends in AI-driven drug design and green chemistry have amplified interest in 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile. Researchers frequently search for "heterocyclic building blocks" or "nitrile-containing intermediates"—key terms aligning with this compound's utility. Its bromopyridine segment enables Suzuki-Miyaura couplings, while the cyclobutane ring offers steric constraints valuable for conformational studies in medicinal chemistry.

From an industrial perspective, the demand for high-purity 485828-81-7 has risen due to its applications in kinase inhibitor development and crop protection agents. Analytical techniques like HPLC and NMR are critical for quality control, addressing common user queries about "CAS 485828-81-7 characterization methods." The compound's stability under microwave-assisted synthesis conditions also makes it relevant to high-throughput screening workflows.

Environmental and regulatory considerations are increasingly shaping discussions around specialty chemicals like 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile. Searches for "sustainable bromination methods" and "REACH-compliant intermediates" reflect this shift. The compound's low ecotoxicity profile (when handled properly) positions it favorably compared to traditional halogenated precursors in API manufacturing.

Innovative applications continue to emerge, particularly in PET radioligand synthesis and metal-organic frameworks (MOFs). The nitrile functional group allows further derivatization into tetrazoles or amides, answering frequent search queries about "functional group transformations of 485828-81-7." These features make it a compelling case study for molecular diversity-oriented synthesis strategies.

For researchers exploring structure-activity relationships (SAR), the rigid cyclobutane core of 1-(5-Bromopyridin-2-YL)cyclobutanecarbonitrile provides valuable insights into bioisosteric replacements. This aligns with trending topics like "3D molecular descriptors" and "fragment-based drug design." Computational chemists often investigate its electron distribution patterns using DFT calculations, addressing questions about "485828-81-7 molecular orbital analysis."

The compound's commercial availability as a GMP-grade material responds to industry needs for scale-up ready intermediates. Supply chain discussions frequently mention "reliable 5-bromopyridine-2-carbonitrile suppliers"—a related long-tail keyword. Its compatibility with continuous flow chemistry setups further enhances its appeal for process intensification initiatives in fine chemical production.